Cas no 14113-01-0 (Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester))

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) structure
14113-01-0 structure
Product Name:Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)
CAS No:14113-01-0
Molecular Formula:C10H18O4
Molecular Weight:202.24752
MDL:MFCD00014385
CID:87254
PubChem ID:84204

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Properties

Names and Identifiers

    • Ethyl hydrogen suberate
    • Monoethyl suberate~Octanedioic acid monoethyl ester~Suberic acid monoethyl ester
    • 8-ethoxy-8-oxooctanoic acid
    • 8-ethoxy-8-oxo-octanoic acid
    • Ethyloctanedioic acid
    • monoethyl suberate
    • octanedioic acid mono ethyl ester
    • Octanedioic acid,ethyl
    • Suberic acid monoethyl ester
    • 8-ethoxy-8-keto-caprylic acid
    • Octanedioic acid 1-ethyl ester
    • Octanedioic acid hydrogen 1-ethyl ester
    • Octanedioic acid monoethyl ester (Ethylhydrogen suberate)
    • Subericacid monoethylester)
    • OCTANEDIOIC ACID MONOETHYL ESTER
    • Ethylhydrogensuberate, (Monoethylsuberate
    • Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)
    • 8-ethoxy-8-oxidanylidene-octanoic acid
    • 8-Ethoxy-8-oxooctanoicacid
    • AKOS037645429
    • CS-0446113
    • EINECS 237-968-0
    • FT-0625778
    • SCHEMBL1231751
    • 14113-01-0
    • Korksaureathylester
    • DTXSID20930996
    • MFCD00014385
    • Octanedioic acid,1-ethyl ester
    • Octanedioic acid, ethyl-
    • 68171-34-6
    • 8-ethoxy-8-oxooctanoate
    • FT-0626346
    • AS-60732
    • NS00051889
    • A807733
    • Octanedioic acid, 1-ethyl ester
    • E83650
    • DB-042552
    • MDL： MFCD00014385
    • InChIKey： KCFVQEAPUOVXTH-UHFFFAOYSA-N
    • Inchi： InChI=1S/C10H18O4/c1-2-14-10(13)8-6-4-3-5-7-9(11)12/h2-8H2,1H3,(H,11,12)
    • SMILES： CCOC(=O)CCCCCCC(=O)O
    • BRN： 1775737

Computed Properties

  • Exact Mass: 202.12100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 202.121
  • Heavy Atom Count: 14
  • Complexity: 177
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • LogP: 1.97470
  • PSA: 63.60000
  • Refractive Index: 1.451
  • Boiling Point: 304.7 °C at 760 mmHg
  • Melting Point: 25-27°C
  • Flash Point: 111.7 °C
  • Density: 1.054

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Security Information

  • Safety Term：S26;S36
  • Safety Instruction： S26-S36
  • Risk Phrases：R36/38
  • Risk Phrases： 36/38

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001GFN-5g
Octanedioic acid, 1-ethyl ester
 14113-01-0 95%
5g
 $64.00 2024-06-21
A2B Chem LLC
AA67155-5g
Octanedioic acid, 1-ethyl ester
 14113-01-0 98%
5g
 $211.00 2024-04-20
Aaron
AR001GNZ-250mg
Ethyl hydrogen suberate
 14113-01-0 97%
250mg
 $7.00 2025-02-10
abcr
AB177857-5g
Ethyl hydrogen suberate, 98%; .
 14113-01-0 98%
5g
 €102.00
Ambeed
A675802-5g
8-Ethoxy-8-oxooctanoic acid
 14113-01-0 98%
5g
 $20.0
Cooke Chemical
F136223-5g
Ethyl hydrogen suberate
 14113-01-0 98
5g
 RMB 1788.00 2025-02-20
eNovation Chemicals LLC
D762734-5g
Octanedioic acid, 1-ethyl ester
 14113-01-0 98%
5g
 $300
Key Organics Ltd
AS-60732-5G
8-ethoxy-8-oxooctanoate
 14113-01-0 >97%
5g
 £215.00 2025-02-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L04272-5g
Ethyl hydrogen suberate, 98%
 14113-01-0 98%
5g
 ￥2235.00 2023-03-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BG890-1g
Ethyl hydrogen suberate
 14113-01-0 98%
1g
 477.0CNY

Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) Suppliers

Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:14113-01-0)
MR./MRS.:TAN SUO PING TAI
Phone:13248279740
Email:zhangsn@titansci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:14113-01-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:14113-01-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:14113-01-0)Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester)
A807733
Purity:99%
Quantity:100g
Price($):202.0